Cas no 51221-10-4 (Propanedinitrile, dioctyl-)

• Product Name: Propanedinitrile, dioctyl-
• CAS No: 51221-10-4
• MF: C₁₉H₃₄N₂
• MW: 290.486665248871
• CID: 362917
• PubChem ID: 71366219
• Update Time: 2025-04-19

Propanedinitrile, dioctyl- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, dioctyl-
• 2,2-dioctylpropanedinitrile
• 51221-10-4
• DIOCTYLPROPANEDINITRILE
• DTXSID40789589

• Inchi： 1S/C19H34N2/c1-3-5-7-9-11-13-15-19(17-20,18-21)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： PSCIKDBEWUDMKK-UHFFFAOYSA-N
• SMILES： N#CC(C#N)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 290.27242
• Monoisotopic Mass: 290.272199093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58